Cas no 13300-61-3 (2,3-Dichloro-5-nitrobenzoic acid)

2,3-Dichloro-5-nitrobenzoic acid is a chlorinated nitrobenzoic acid derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both electron-withdrawing chloro and nitro substituents, enhances reactivity in electrophilic aromatic substitution and nucleophilic displacement reactions. The compound is valued for its role in constructing complex molecules, particularly in agrochemical and pharmaceutical research. Its high purity and stability under standard conditions make it a reliable reagent for fine chemical synthesis. The presence of multiple functional groups allows for versatile derivatization, enabling the development of specialized compounds. Proper handling is required due to its potential irritant properties.

2,3-Dichloro-5-nitrobenzoic acid structure

13300-61-3 structure

Product Name:2,3-Dichloro-5-nitrobenzoic acid

CAS No:13300-61-3

MF:C₇H₃Cl₂NO₄

MW:236.009020090103

MDL:MFCD12173031

CID:2121603

PubChem ID:22148801

Update Time:2025-05-26

2,3-Dichloro-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2,3-dichloro-5-nitrobenzoic acid
- ZHQQQRTYWQXNSU-UHFFFAOYSA-N
- NE44248
- Benzoic acid, 2,3-dichloro-5-nitro-
- Z1816233695
- 2,3-Dichloro-5-nitrobenzoic acid
- MDL： MFCD12173031
- Inchi： 1S/C7H3Cl2NO4/c8-5-2-3(10(13)14)1-4(6(5)9)7(11)12/h1-2H,(H,11,12)
- InChI Key： ZHQQQRTYWQXNSU-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C=C1C(=O)O)[N+](=O)[O-])Cl

Computed Properties

Exact Mass: 234.944
Monoisotopic Mass: 234.944
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 83.1

2,3-Dichloro-5-nitrobenzoic acid Pricemore >>

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Alichem	A013031845-250mg	2,3-Dichloro-5-nitrobenzoic acid	13300-61-3	97%	250mg	470.40 USD	2021-06-22
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1335917-50mg	2,3-Dichloro-5-nitrobenzoic acid	13300-61-3	95+%	50mg	￥5443.00	2024-08-09
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